Cas no 125110-14-7 (Cefixime Trihydrate)

Cefixime Trihydrate Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(carboxymethoxy)imino]acetyl]amino]-3-ethenyl-8-oxo-,hydrate (1:3), (6R,7R)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(carb...
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(carboxymethoxy)imino]acetyl]amino]-
• CEFIXIME TRIHYDRATE
• Ytterbium(III) ionophore I,Cefixime trihydrate
• (6R,7R)-7-(((2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(carboxymethyloxyimino)acetyl)amino)-3-ethenyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid trihydrate
• (6R,7R)-7-({(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-[(carboxymethoxy)imino]acetyl}amino)-3-ethenyl-8-oxo-5-thia-1-azabicy
• (6R,7R)-7-({(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-[(carboxymethoxy)imino]acetyl}amino)-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-((Z)-2-(2-aMinothiazol-4-yl)-2-((carboxyMethoxy)iMino)acetaMido)-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid trihydrate
• Cefixime Trihydrate
• Oraken
• MFCD03788802
• 125110-14-7
• 79350-37-1 (anhydr.)
• Cefixime hydrate
• Cefixime [USAN]
• D07640
• CEFIXIME [MART.]
• CEFIXIME [EP MONOGRAPH]
• CEFIXIME [USP MONOGRAPH]
• HY-B1381A
• CEFIXIME [ORANGE BOOK]
• Cefixime, United States Pharmacopeia (USP) Reference Standard
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)((CARBOXYMETHOXY)IMINO)ACETYL)AMINO)-3-ETHENYL-8-OXO-, TRIHYDRATE, (6R-(6.ALPHA.,7.BETA.(Z)))-
• Cefixime hydrate (JP17)
• Cefixime (trihydrate)
• CEFIXIME TRIHYDRATE [MI]
• Q27259597
• (6R,7R)-7-[2-(2-Amino-4-thiazolyl)glyoxylamido]-8-oxo-3-vinyl-5- thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 72-(Z)-[O-(carboxymethyl)oxime]trihydrate
• 97I1C92E55
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(carboxymethoxyimino)acetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;trihydrate
• Cefixime trihydrate, for microbiology, >=98.0% (HPLC)
• CCG-208807
• CEFIXIME [VANDF]
• Oroken (TN)
• AKOS015994710
• KS-1200
• Cefixime (USP)
• Suprax (TN)
• Ytterbium(iii)ionophore i
• CEFIXIME TRIHYDRATE [WHO-DD]
• CEFIXIME HYDRATE [JAN]
• Ytterbium(III) ionophore I
• UNII-97I1C92E55
• FR-17027
• CEFIXIME [USP-RS]
• (E)-cefixime trihydrate
• CS-0129491
• FR-17027 trihydrate
• FK-027 trihydrate
• CL-284635 trihydrate
• Cefixime trihydrate
• DA-51750
• +Expand

• MDL： MFCD03788802
• InChIKey： IPYWNMVPZOAFOQ-NABDTECSSA-N
• Inchi： InChI=1S/C16H15N5O7S2.3H2O/c1-2-6-4-29-14-10(13(25)21(14)11(6)15(26)27)19-12(24)9(20-28-3-8(22)23)7-5-30-16(17)18-7;;;/h2,5,10,14H,1,3-4H2,(H2,17,18)(H,19,24)(H,22,23)(H,26,27);3*1H2/b20-9-;;;/t10-,14-;;;/m1.../s1
• SMILES： C=CC1=C(N2C([C@@H](NC(/C(/C3=CSC(N3)=N)=N\OCC(O)=O)=O)[C@H]2SC1)=O)C(O)=O.O.O.O

Computed Properties

• Exact Mass: 507.07300
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 9
• Monoisotopic Mass: 507.07298423g/mol
• Heavy Atom Count: 33
• Complexity: 861
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 241Ų

Experimental Properties

• LogP: 0.17230
• PSA: 265.74000
• Water Partition Coefficient: Soluble in water at 55.1 μg/mL
• Boiling Point: °Cat760mmHg
• Melting Point: 218-225℃
• Vapor Pressure: Not available
• Flash Point: °C
• Sensitiveness: Air & Light Sensitive
• Density: g/cm3